Cas no 88071-99-2 (Benzoic acid, 2-amino-5-(phenoxymethyl)-, methyl ester)

• Product Name: Benzoic acid, 2-amino-5-(phenoxymethyl)-, methyl ester
• CAS No: 88071-99-2
• MF: C₁₅H₁₅NO₃
• MW: 257.284504175186
• CID: 646248
• PubChem ID: 13399996
• Update Time: 2025-04-19

Benzoic acid, 2-amino-5-(phenoxymethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-amino-5-(phenoxymethyl)-, methyl ester
• methyl 2-amino-5-(phenoxymethyl)benzoate
• 88071-99-2
• DTXSID70539438

• Inchi： 1S/C15H15NO3/c1-18-15(17)13-9-11(7-8-14(13)16)10-19-12-5-3-2-4-6-12/h2-9H,10,16H2,1H3
• InChI Key： NFPICHIBWAURQO-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC1=CC=C(C(C(=O)OC)=C1)N

Computed Properties

• Exact Mass: 257.10519334g/mol
• Monoisotopic Mass: 257.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 61.6Ų